Cas no 16759-44-7 (1,3,5-Trimethyl-1H-1,2,4-triazole)

• Product Name: 1,3,5-Trimethyl-1H-1,2,4-triazole
• CAS No: 16759-44-7
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 2781355
• Update Time: 2023-08-07

1,3,5-Trimethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trimethyl-1H-1,2,4-triazole
• 1,3,5-trimethyl-1,2,4-triazole

• Inchi： 1S/C5H9N3/c1-4-6-5(2)8(3)7-4/h1-3H3
• InChI Key： KMCTYPZAZQQIFP-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• XLogP3: 0.8
• Topological Polar Surface Area: 30.7